Cas no 62208-64-4 (Piperazine, 1-(2,4-dinitrophenyl)-4-phenyl-)

Piperazine, 1-(2,4-dinitrophenyl)-4-phenyl- structure
62208-64-4 structure
Product Name:Piperazine, 1-(2,4-dinitrophenyl)-4-phenyl-
CAS No:62208-64-4
MF:C16H16N4O4
MW:328.322643280029
CID:454385
PubChem ID:9187176
Update Time:2025-04-19

Piperazine, 1-(2,4-dinitrophenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(2,4-dinitrophenyl)-4-phenyl-
    • 1-(2,4-dinitrophenyl)-4-phenylpiperazine
    • AKOS003540578
    • DTXSID60429379
    • 62208-64-4
    • Z31199311
    • Inchi: 1S/C16H16N4O4/c21-19(22)14-6-7-15(16(12-14)20(23)24)18-10-8-17(9-11-18)13-4-2-1-3-5-13/h1-7,12H,8-11H2
    • InChI Key: MZXWFRXXNQJHNL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1N1CCN(C2C=CC=CC=2)CC1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 328.11728
  • Monoisotopic Mass: 328.11715500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 98.1Ų

Experimental Properties

  • PSA: 92.76
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